Cas no 1388075-70-4 (3-(3-fluoro-5-methylphenyl)azetidin-3-ol)

• Product Name: 3-(3-fluoro-5-methylphenyl)azetidin-3-ol
• CAS No: 1388075-70-4
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 6578279
• PubChem ID: 79703520
• Update Time: 2025-05-20

3-(3-fluoro-5-methylphenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-5-methylphenyl)azetidin-3-ol
• 1388075-70-4
• EN300-1827666
• AKOS018260741

• Inchi： 1S/C10H12FNO/c1-7-2-8(4-9(11)3-7)10(13)5-12-6-10/h2-4,12-13H,5-6H2,1H3
• InChI Key： RTQNJILQEXUFFA-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1)C1(CNC1)O

Computed Properties

• Exact Mass: 181.090292168g/mol
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 3-(3-fluoro-5-methylphenyl)azetidin-3-ol

Comprehensive Overview of 3-(3-fluoro-5-methylphenyl)azetidin-3-ol (CAS No. 1388075-70-4): Properties, Applications, and Research Insights

3-(3-fluoro-5-methylphenyl)azetidin-3-ol (CAS No. 1388075-70-4) is a fluorinated azetidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's azetidine ring and fluoro-methylphenyl moiety contribute to its potential as a building block for drug discovery, particularly in targeting central nervous system (CNS) disorders and metabolic diseases. Recent studies highlight its role in modulating G-protein-coupled receptors (GPCRs), a hot topic in precision medicine and AI-driven drug design.

The synthetic route for 1388075-70-4 typically involves multi-step organic reactions, including Pd-catalyzed cross-coupling and ring-closing strategies, which align with the growing demand for sustainable chemistry practices. Researchers are exploring its structure-activity relationship (SAR) to optimize bioavailability and blood-brain barrier permeability—key factors in developing next-generation therapeutics. This aligns with frequent search queries like "fluorinated drug candidates 2024" and "azetidine derivatives in CNS drugs".

In agrochemical applications, 3-(3-fluoro-5-methylphenyl)azetidin-3-ol shows promise as a precursor for crop protection agents, addressing global concerns about food security and resistance management. Its fluorine atom enhances binding affinity to biological targets, a feature widely discussed in green chemistry forums. Analytical techniques such as HPLC-MS and NMR spectroscopy are critical for quality control, reflecting industry trends toward high-throughput screening.

The compound's physicochemical properties—including logP values and hydrogen bond donors—make it a subject of interest in computational chemistry studies. Machine learning models trained on datasets containing 1388075-70-4 could accelerate virtual screening processes, a technique frequently searched as "AI in small molecule discovery". Safety evaluations indicate it complies with REACH and ICH guidelines, though proper laboratory handling protocols remain essential.

Emerging patents featuring CAS 1388075-70-4 suggest applications in neurodegenerative disease therapeutics, coinciding with rising public interest in Alzheimer's research breakthroughs. Its chiral center offers opportunities for enantioselective synthesis, a niche frequently explored in academic publications. As the pharmaceutical industry shifts toward fragment-based drug design, this compound's molecular weight (221.25 g/mol) positions it as a valuable scaffold.

Environmental fate studies of 3-(3-fluoro-5-methylphenyl)azetidin-3-ol are limited but crucial given increasing regulatory focus on PFAS alternatives. Its biodegradation potential and ecotoxicity profile warrant further investigation, topics often queried as "fluorochemicals environmental impact". Collaborative research between academia and biotech startups could unlock its full potential while addressing ESG (Environmental, Social, Governance) criteria.